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Compound of Interest

Compound Name: 1H-Pyrazole-3,5-dimethanamine

CAS No.: 144693-57-2

Cat. No.: B121837

Get Quote

A Versatile Scaffold for Polynuclear Coordination
and Medicinal Chemistry[1]
Executive Summary
1H-Pyrazole-3,5-dimethanamine (CAS: 144693-57-2) is a bifunctional heterocyclic scaffold

characterized by a pyrazole core flanked by two primary aminomethyl (

) arms. Unlike simple aminopyrazoles, this molecule possesses high conformational flexibility
and a unique donor set (

donor system), making it a privileged ligand in coordination chemistry for assembling dinuclear
and polynuclear metal complexes. Its primary amine handles also render it a valuable
intermediate in medicinal chemistry for the synthesis of kinase inhibitors and macrocyclic
drugs.

Chemical Profile & Structural Dynamics[3][4][5]
The molecule exists in a tautomeric equilibrium typical of N-unsubstituted pyrazoles. However,

due to the symmetry of the 3,5-substitution pattern, the tautomers are chemically equivalent
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until desymmetrized by metal coordination or selective functionalization.

Property Specification

IUPAC Name [3-(aminomethyl)-1H-pyrazol-5-yl]methanamine

Common Abbreviation Hbampz (in coordination chemistry)

Molecular Formula

Molecular Weight 126.16 g/mol

Basicity

Amphoteric; Pyrazole NH is acidic (

), Side chain

are basic.

Solubility
Soluble in water, MeOH, DMSO; sparingly

soluble in non-polar solvents.

Tautomerism and Reactivity
The pyrazole ring acts as both a hydrogen bond donor (pyrrole-like NH) and acceptor (pyridine-

like N). The side-chain amines are nucleophilic, allowing for orthogonal functionalization.
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Figure 1: Tautomeric equilibrium and reactive sites of 1H-Pyrazole-3,5-dimethanamine.

Primary Application: Coordination Chemistry
The most authoritative application of Hbampz lies in its ability to function as a compartmental

ligand. Upon deprotonation of the pyrazole proton, the resulting pyrazolate anion (

) acts as a bridge between two metal centers, while the aminomethyl arms chelate the metals
to satisfy their coordination spheres.

Mechanism: The "Endogenous Bridge"
The pyrazolate moiety (

) bridges two metal ions (

) in close proximity (approx. 3.5–4.0 Å). This architecture is critical for:

Magnetic Exchange Coupling: Facilitating magnetic communication between paramagnetic

centers (e.g., Cu(II)-Cu(II) antiferromagnetic coupling).

Bioinorganic Modeling: Mimicking the active sites of dinuclear metalloenzymes (e.g.,

hemocyanin, tyrosinase).

Key Complex Types:

Dinuclear Macrocycles:

Polymeric Chains: When the amine arms bind to metals in adjacent units rather than the

same dinuclear core.
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Dinuclear [Cu2(bampz)2] Core Structure
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Figure 2: Schematic of the dinuclear coordination mode facilitated by the bampz ligand.

Synthesis Protocol
The synthesis of 1H-Pyrazole-3,5-dimethanamine typically proceeds via the reduction of 3,5-

dicyanopyrazole. This route is preferred over chloromethylation due to higher selectivity and

cleaner workup.

Protocol: Reduction of 3,5-Dicyanopyrazole
Reagents: Lithium Aluminum Hydride (

), THF (anhydrous).

Precursor Preparation: Suspend 3,5-dicyanopyrazole (1.0 eq) in anhydrous THF under an

inert atmosphere (
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or Ar).

Reduction: Cool the solution to 0°C. Slowly add

(4.0–6.0 eq) dropwise to control the exotherm.

Reflux: Once addition is complete, warm to room temperature and then reflux for 12–24

hours to ensure complete reduction of the nitrile groups to primary amines.

Quenching: Cool to 0°C. Perform the Fieser quench (add water, then 15% NaOH, then

water) to precipitate aluminum salts.

Isolation: Filter the granular precipitate. Concentrate the filtrate under reduced pressure to

yield the crude amine.

Purification: Recrystallize from ethanol/ether or convert to the hydrochloride salt (

) for storage stability.

Validation:

1H NMR (

): Look for the disappearance of the aromatic proton shift and the appearance of a singlet
methylene peak (

ppm).

IR: Disappearance of the sharp

stretch (

) and appearance of broad

stretches.

Medicinal Chemistry Potential
While primarily a ligand, the 3,5-bis(aminomethyl) scaffold is a high-value intermediate for drug

discovery.
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Kinase Inhibitor Scaffolds: The pyrazole core mimics the purine ring of ATP. The two amine

"arms" allow researchers to extend the molecule into the ribose-binding pocket and the

solvent-exposed region simultaneously.

Macrocyclization: The two primary amines can be reacted with dicarboxylic acids or di-

aldehydes to form macrocyclic pyrazoles, a class of compounds gaining traction for their

metabolic stability and high potency against resistant bacterial strains.

PROTAC Linkers: The diamine functionality allows this molecule to serve as a rigid yet

functionalizable linker between an E3 ligase ligand and a protein of interest (POI) ligand.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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